1,3-dihydro-5-methoxy-3-(piperidin-4-yl)-2H-indol-2-one

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• IUPAC Name: 5-methoxy-3-piperidin-4-yl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C14H18N2O2/c1-18-10-2-3-12-11(8-10)13(14(17)16-12)9-4-6-15-7-5-9/h2-3,8-9,13,15H,4-7H2,1H3,(H,16,17)
• InChI Key: JMSBGQDPURLOND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=O)C2C3CCNCC3

Description

1,3-dihydro-5-methoxy-3-(piperidin-4-yl)-2H-indol-2-one is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 14 g of the product of Step A, 140 ml of acetic acid and 1.4 g of 9.6% palladized carbon was heated at 50° C. while saturated with hydrogen and when hydrogen absorption ceased, the mixture was filtered. The filtrate was evaporated to dryness and the residue was taken up in water. The aqueous phase was made alkaline with sodium hydroxide and the mixture was extracted with methylene chloride. The organic phase was washed with water, dried and evaporated to dryness to obtain 8.5 g of raw product. The latter was chromatographed over silica gel and was eluted with an 85-10-5 chloroform-methanol-triethylamine mixture to obtain 1,3-dihydro-5-methoxy-3-(piperidin-4-yl)-2H-indol-2-one with a Rf=0.15.